Cas no 104-23-4 (4'-Aminoazobenzene-4-sulphonic Acid)

4'-Aminoazobenzene-4-sulphonic Acid Properties

Names and Identifiers

• 4-((4-aminophenyl)diazenyl)benzenesulfonic acid
• PAABSA
• 4-Aminoazobenzene-4-sulfonic acid
• 4-AMINOAZOBENZENE-4'-SULFONIC ACID
• 4-[(4-aminophenyl)diazenyl]benzenesulfonic acid
• 4'-AMinoazobenzene-4-sulphonic acid
• p-(p-Aminophenylazo)-benzenesulfonic acid
• Nsc4704
• c.i.foodyellow6
• 4'-Aminoazobenzene-4
• C.I. 13011 (Free acid)
• 4'-Amino-4-sulfoazobenzene
• 4'-Sulfo-4-aminoazobenzene
• 4-(4-sulfophenylazo)aniline
• 4-(4’-sulfophenylazo)aniline
• Aminoazobenzenesulfonic acid
• 4-[(E)-(4-aminophenyl)diazenyl]benzenesulfonic acid
• Benzenesulfonic acid, 4-(2-(4-aminophenyl)diazenyl)-
• SCHEMBL1485997
• 4-Aminoazobenzene-4'-sulphonic acid
• 1149431-33-3
• NS00006633
• C.I. Food Yellow 6
• BRN 0753101
• 2-16-00-00168 (Beilstein Handbook Reference)
• J806K
• FT-0617549
• p-((p-Aminophenyl)azo)benzenesulfonic acid
• 104-23-4
• 4-[(E)-(4-aminophenyl)azo]benzenesulfonic acid
• p-Aminoazobenzene-4'-sulfonic acid
• DTXSID4041731
• Q27278800
• 4-(4-Aminophenylazo)benzenesulfonic acid
• C.I. Food Yellow 6 (VAN)
• Benzenesulfonic acid, p-((p-aminophenyl)azo)-
• NSC 4704
• (E)-4-((4-aminophenyl)diazenyl)benzenesulfonic acid
• AS-15420
• Benzenesulfonic acid, 4-[(4-aminophenyl)azo]-
• W-108818
• Q26840855
• p-(p-aminophenylazo)benzene sulfonic acid
• EINECS 203-187-9
• PPVRMPPLECDING-UHFFFAOYSA-N
• p-[(p-Aminophenyl)azo]benzenesulfonic acid
• MFCD00035778
• A800936
• 4-(4-aminophenyl)azobenzenesulfonic acid
• G5U4TU950K
• Benzenesulfonic acid, 4-((4-aminophenyl)azo)-
• NSC-4704
• 4'-Aminoazobenzene-4-sulfonic acid
• EC 203-187-9
• p-(p-Aminophenylazo)benzenesulfonic acid
• 4-(4'-SULFOPHENYLAZO)ANILINE
• AKOS015897260
• UNII-G5U4TU950K
• 4-Aminoazobenzene-4'-sulfonic acid
• NSC4704
• 4'-Aminoazobenzene-4-sulphonic acid
• CS-0010176
• 4-(4-Sulfophenylazo)aniline
• HY-D0273
• 4''-Aminoazobenzene-4-sulphonic Acid
• +Expand

• MDL： MFCD00035564
• InChIKey： PPVRMPPLECDING-CCEZHUSRSA-N
• Inchi： 1S/C12H11N3O3S/c13-9-1-3-10(4-2-9)14-15-11-5-7-12(8-6-11)19(16,17)18/h1-8H,13H2,(H,16,17,18)/b15-14+
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N)(=O)(=O)O

Computed Properties

• Exact Mass: 299.03400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 277.052
• Heavy Atom Count: 19
• Complexity: 402
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 114A^2

Experimental Properties

• LogP: 4.25030
• PSA: 116.32000
• Refractive Index: 1.6630 (estimate)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• FEMA: 2098
• Color/Form: Pale yellow needle like crystals.
• Solubility: It is soluble in water and almost insoluble in ethanol, ether and chloroform.
• Density: 1.3764 (rough estimate)

4'-Aminoazobenzene-4-sulphonic Acid Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Dangerous goods sign： Xi
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

4'-Aminoazobenzene-4-sulphonic Acid Customs Data

• HS CODE：2927000090
• Customs Data：

  China Customs Code:

  2927000090

  Overview:

  2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%